Cas no 1261365-69-8 (3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid)

• Product Name: 3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid
• CAS No: 1261365-69-8
• MF: C₁₅H₁₁IN₂O₄S
• MW: 442.228314638138
• MDL: MFCD18374137
• CID: 1077883
• PubChem ID: 50987740
• Update Time: 2025-10-13

3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylic acid
• MFCD18374137
• D74422
• AKOS015853599
• 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, AldrichCPR
• CS-0081775
• 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylicacid
• 1-(benzenesulfonyl)-3-iodo-5-methylpyrrolo[2,3-b]pyridine-2-carboxylic acid
• 1261365-69-8
• 3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid

• MDL： MFCD18374137
• Inchi： 1S/C15H11IN2O4S/c1-9-7-11-12(16)13(15(19)20)18(14(11)17-8-9)23(21,22)10-5-3-2-4-6-10/h2-8H,1H3,(H,19,20)
• InChI Key： RSGIKNFXDNJRSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N(C2C1=CC(C)=CN=2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 441.94800
• Monoisotopic Mass: 441.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.64000
• LogP: 3.96530